Cas no 3540-43-0 (2,6-Piperazinediethanol)

• Product Name: 2,6-Piperazinediethanol
• CAS No: 3540-43-0
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• CID: 295950
• PubChem ID: 45099616
• Update Time: 2025-04-19

2,6-Piperazinediethanol Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperazinediethanol
• 2,2'-PIPERAZINE-2,3-DIYLDIETHANOL
• 2-[6-(2-hydroxyethyl)piperazin-2-yl]ethanol
• 2,2’’-PIPERAZINE-2,6-DIYLDIETHANOL
• 2,6-Piperazinediethanol(7CI,8CI)
• 2,2'-(Piperazine-2,6-diyl)di(ethan-1-ol)
• DTXSID80668001
• 3540-43-0

• Inchi： 1S/C8H18N2O2/c11-3-1-7-5-9-6-8(10-7)2-4-12/h7-12H,1-6H2
• InChI Key： NVIJLVAUKMTVLO-UHFFFAOYSA-N
• SMILES： OCCC1CNCC(CCO)N1

Computed Properties

• Exact Mass: 174.13694
• Monoisotopic Mass: 174.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.5A^2
• XLogP3: -1.4

Experimental Properties

• PSA: 64.52